2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid
Description
Molecular Structure Analysis
The molecular structure of this compound would consist of a five-membered oxazole ring with a 2,2-dimethylpropyl group and a carboxylic acid group attached. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Oxazoles can participate in a variety of chemical reactions. For example, they can undergo nucleophilic substitution reactions at the 2-position, or they can be hydrolyzed to yield dicarboxylic acids .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, similar compounds like 2,2-dimethylpropyl ethanoate have a predicted boiling point of 203.2±8.0 °C and a predicted density of 0.871±0.06 g/cm3 .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid involves the reaction of 2,2-dimethylpropylamine with ethyl 2-bromoacetate to form the intermediate ethyl 2-(2,2-dimethylpropylamino)acetate. This intermediate is then reacted with hydroxylamine hydrochloride to form the oxazole ring, followed by hydrolysis to yield the final product.", "Starting Materials": [ "2,2-dimethylpropylamine", "ethyl 2-bromoacetate", "hydroxylamine hydrochloride" ], "Reaction": [ "Step 1: Reaction of 2,2-dimethylpropylamine with ethyl 2-bromoacetate in the presence of a base such as sodium hydride or potassium carbonate to form ethyl 2-(2,2-dimethylpropylamino)acetate.", "Step 2: Reaction of the intermediate ethyl 2-(2,2-dimethylpropylamino)acetate with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide to form the oxazole ring.", "Step 3: Hydrolysis of the oxazole ring using a strong acid such as hydrochloric acid to yield the final product, 2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid." ] } | |
CAS RN |
1890206-77-5 |
Product Name |
2-(2,2-dimethylpropyl)-1,3-oxazole-5-carboxylic acid |
Molecular Formula |
C9H13NO3 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
